Cas no 2556993-39-4 (1-Pyrrolidinecarboxylic acid, 4-bromo-2-(methoxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 4-bromo-2-(methoxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-
• CAS No: 2556993-39-4
• MF: C₁₁H₂₀BrNO₃
• MW: 294.185402870178
• MDL: MFCD34577065
• CID: 5155528
• Update Time: 2025-06-09

1-Pyrrolidinecarboxylic acid, 4-bromo-2-(methoxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 4-bromo-2-(methoxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-
• tert-butyl (2R,4S)-4-bromo-2-(methoxymethyl)pyrrolidine-1-carboxylate

• MDL： MFCD34577065
• Inchi： 1S/C11H20BrNO3/c1-11(2,3)16-10(14)13-6-8(12)5-9(13)7-15-4/h8-9H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key： RQMDRFXGAWIEQB-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](Br)C[C@@H]1COC

Additional information on 1-Pyrrolidinecarboxylic acid, 4-bromo-2-(methoxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-

1-Pyrrolidinecarboxylic Acid, 4-Bromo-2-(Methoxymethyl)-, 1,1-Dimethylethyl Ester, (2R,4S)-

The compound 1-Pyrrolidinecarboxylic acid, 4-bromo-2-(methoxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)- (CAS No. 2556993-39-4) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique structural properties and biological activities. The molecule's structure incorporates a pyrrolidine ring system with substituents that include a bromine atom at position 4 and a methoxymethyl group at position 2. Additionally, the ester functionality at position 1 further enhances its reactivity and versatility in synthetic chemistry.

Recent advancements in synthetic organic chemistry have enabled the precise synthesis of this compound through multi-step processes involving enantioselective catalysis and advanced purification techniques. The stereochemistry of the molecule is crucial for its biological activity; specifically, the (2R,4S) configuration has been shown to exhibit superior pharmacokinetic properties compared to other stereoisomers. This highlights the importance of stereocontrol in the development of bioactive compounds.

One of the most promising applications of 1-Pyrrolidinecarboxylic acid derivatives lies in their potential as building blocks for drug discovery. Researchers have demonstrated that these compounds can serve as intermediates in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and receptor binding, making them valuable candidates for anti-inflammatory and neuroprotective agents.

In terms of chemical synthesis, the preparation of (2R,4S)-1-Pyrrolidinecarboxylic acid involves a series of carefully optimized reactions. The key steps typically include the formation of the pyrrolidine ring through cyclization reactions followed by selective bromination and esterification. The use of chiral catalysts ensures high enantiomeric excess during critical steps such as asymmetric induction in ring formation or substitution reactions.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Advanced molecular modeling techniques have provided insights into its conformational flexibility and interaction patterns with biomolecules. These studies have been instrumental in guiding experimental designs for optimizing synthetic routes and evaluating biological activities.

From a pharmacological perspective, (2R,4S)-1-Pyrrolidinecarboxylic acid exhibits interesting bioavailability profiles due to its ester functionality. Preclinical studies suggest that this compound may possess favorable absorption characteristics and reduced toxicity compared to other analogs. These attributes make it an attractive candidate for further development in drug delivery systems.

In conclusion, (2R,4S)-1-Pyrrolidinecarboxylic acid, with CAS No. 2556993-39-4, represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and stereochemical properties position it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to the field of medicinal chemistry.